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Compound of Interest

Compound Name: 2-Naphthyl isocyanate

Cat. No.: B1194757 Get Quote

Introduction: 2-Naphthyl isocyanate (CAS No: 2243-54-1) is an aromatic isocyanate used in

various chemical syntheses.[1] It is recognized as a genotoxicant, highlighting the critical need

for stringent safety protocols during its handling, storage, and disposal.[1] Isocyanates as a

class are potent respiratory and dermal sensitizers, capable of causing severe allergic

reactions and long-term health effects upon exposure.[2][3] This guide provides comprehensive

safety and handling information tailored for researchers, scientists, and drug development

professionals to minimize exposure risks and ensure a safe laboratory environment.

Chemical and Physical Properties
Understanding the fundamental properties of 2-Naphthyl isocyanate is the first step in safe

handling. It is a solid at room temperature and is sensitive to moisture, with which it hydrolyzes.

[1][4]

Table 1: Physical and Chemical Properties of 2-Naphthyl Isocyanate
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Property Value Source(s)

CAS Number 2243-54-1

Molecular Formula C₁₁H₇NO [1][4]

Molecular Weight 169.18 g/mol [1]

Appearance White solid, chunks [4]

Melting Point 53-56 °C [1][4]

Boiling Point 83 °C @ 0.2 mmHg [1][4]

Water Solubility Hydrolyzes in water [1][4]

| Sensitivity | Moisture sensitive |[4][5] |

Hazard Identification and Toxicology
2-Naphthyl isocyanate is classified as hazardous under the Globally Harmonized System

(GHS). The primary hazards include acute toxicity via oral, dermal, and inhalation routes,

severe irritation to skin and eyes, and the potential for respiratory and skin sensitization.[6][7]

Table 2: GHS Hazard Classification for 2-Naphthyl Isocyanate
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Hazard Class Category GHS Code(s)
Hazard
Statement

Source(s)

Acute Toxicity,
Oral

4 H302
Harmful if
swallowed

[7][8]

Acute Toxicity,

Dermal
4 H312

Harmful in

contact with skin
[7][8]

Acute Toxicity,

Inhalation
4 H332

Harmful if

inhaled
[7][8]

Skin

Corrosion/Irritatio

n

2 H315
Causes skin

irritation
[7][8]

Serious Eye

Damage/Irritation
2A H319

Causes serious

eye irritation
[7][8]

Respiratory

Sensitization
1 H334

May cause

allergy or asthma

symptoms or

breathing

difficulties if

inhaled

Skin

Sensitization
1 H317

May cause an

allergic skin

reaction

Specific Target

Organ Toxicity

(Single

Exposure)

3 H335

May cause

respiratory

irritation

[7][8]

| Signal Word | Danger | | | |

Toxicological Summary:
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Sensitization: The most significant chronic risk associated with isocyanates is sensitization.

[2] Initial exposure may cause mild symptoms, but subsequent exposures, even at very low

concentrations, can trigger severe asthmatic reactions in sensitized individuals.[2][9] There is

evidence that both respiratory and dermal exposure can lead to sensitization.[2]

Irritation: It is a potent irritant to the skin, eyes, and respiratory system.[4] It is also classified

as a lachrymator, a substance that causes tearing.[5][6]

Acute Effects: Inhalation can cause respiratory irritation, breathlessness, chest discomfort,

and reduced pulmonary function.[9] Skin contact leads to irritation, while eye contact causes

serious irritation.[7] Ingestion is harmful.[7]

Genotoxicity: 2-Naphthyl isocyanate is reported to be a genotoxicant.[1]

Exposure Controls and Personal Protective
Equipment (PPE)
To mitigate the risks associated with 2-Naphthyl isocyanate, a multi-layered approach to

exposure control is mandatory, following the hierarchy of controls.
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Hierarchy of Controls for Handling 2-Naphthyl Isocyanate

Elimination / Substitution
(Use a less hazardous chemical if possible)

Engineering Controls
(e.g., Chemical Fume Hood, Glovebox, Ventilation)

Most
Effective

Administrative Controls
(e.g., Standard Operating Procedures, Training, Restricted Access)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Respirator, Lab Coat)

Least
Effective

Click to download full resolution via product page

Caption: Hierarchy of Controls for Handling 2-Naphthyl Isocyanate.

Engineering Controls:

Ventilation: Always handle 2-Naphthyl isocyanate in a well-ventilated area.[10] The

principal method for minimizing exposure should be engineering controls like a certified

chemical fume hood, glovebox, or other closed system.[2][3]
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Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[5]

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with engineering controls.

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part Specification Purpose & Notes Source(s)

Eyes/Face

Chemical safety
goggles and a face
shield.

Protects against
splashes and dust.

[10][11]

Skin (Hands)

Chemical-

impermeable gloves

(e.g., nitrile, butyl

rubber, neoprene).

Prevents skin contact,

which can lead to

irritation and

sensitization.

Standard disposable

gloves are often

insufficient.

[11][12]

Skin (Body)

Laboratory coat

and/or chemical-

resistant coveralls.

Protects skin and

clothing from

contamination.

[13][14]

| Respiratory | NIOSH-approved respirator with appropriate cartridges. | Required when

engineering controls are insufficient or during spill cleanup. Due to the poor warning properties

of isocyanates, NIOSH has not approved air-purifying respirators for protection. Atmosphere-

supplying respirators are recommended. |[13][15] |

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is essential.

Handling:

Read the Safety Data Sheet (SDS) thoroughly before use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17200~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:35:33~~1-Naphthyl%20isocyanate~~
https://www.angenechemical.com/sds/10124-78-4.pdf
https://sysco-env.co.uk/workplace-exposure/isocyanates/what-ppe-is-required-when-working-with-isocyanates?/
https://sysco-env.co.uk/workplace-exposure/isocyanates/what-ppe-is-required-when-working-with-isocyanates?/
https://www.compositesone.com/personal-protective-equipment-helping-to-reduce-isocyanate-exposure/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthyl_myristate.pdf
https://tsmfg.com/blogs/news/protection-against-isocyanate-exposure
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthyl_myristate.pdf
https://www.canada.ca/en/employment-social-development/services/health-safety/reports/control-measures.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid all contact with skin, eyes, and clothing.[13]

Avoid breathing dust or vapors.[10]

Avoid the formation of dust and aerosols during handling.[7]

Use only in a chemical fume hood or with adequate exhaust ventilation.[16]

Wash hands and face thoroughly after handling and before eating, drinking, or smoking.[10]

[17]

Keep away from incompatible materials, heat, and sources of ignition.[16]

Storage:

Store in a cool, dry, and well-ventilated area.[9][16]

Keep containers tightly closed to prevent moisture contamination.[5][16]

Store locked up in a designated, secure area.[6][7]

Store under an inert atmosphere (e.g., nitrogen or argon) due to moisture sensitivity.[5]

Incompatible Materials: Segregate from acids, strong bases, strong oxidizing agents,

alcohols, and amines.[5][6] Reactions with these materials can be exothermic and vigorous.

[18]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Table 4: First Aid Measures for 2-Naphthyl Isocyanate Exposure
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the person to fresh
air. If breathing is difficult
or has stopped, provide
artificial respiration or
oxygen. Seek immediate
medical attention.

[5][6][10]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek immediate

medical attention.

[5][10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[5][6][10]

| Ingestion | Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything

by mouth to an unconscious person. Seek immediate medical attention. |[5][6][10] |

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[10][19]

Specific Hazards: The product is combustible. Thermal decomposition can produce toxic

gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and

hydrogen cyanide.[5][6]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in positive pressure mode.[6][10]
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Accidental Release Measures: The following workflow should be initiated in the event of a spill.

Emergency Spill Response Workflow

1. Assess & Secure
Evacuate area. Ensure ventilation.

Remove ignition sources.

2. Don PPE
Full protective equipment including

respirator, gloves, goggles, coveralls.

3. Contain Spill
Cover with inert absorbent material

(sand, sawdust, vermiculite).

4. Neutralize (Optional)
Treat with isocyanate neutralizer solution

if available and trained.

5. Collect & Clean
Carefully collect material into a sealed,

labeled waste container.

6. Decontaminate Area
Clean spill area with appropriate solution.

Wash all equipment.

7. Dispose & Report
Dispose of waste as hazardous.

Report incident.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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